Cas no 13315-23-6 (4-methyl-1H-pyrazol-3-ol)

• Product Name: 4-methyl-1H-pyrazol-3-ol
• CAS No: 13315-23-6
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD20502898
• CID: 149262
• PubChem ID: 24849794
• Update Time: 2025-04-19

4-methyl-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1H-pyrazol-5(4H)-one
• 3H-Pyrazol-3-one,2,4-dihydro-4-methyl-
• 4-methyl-1,4-dihydropyrazol-5-one
• 4-Methyl-2-pyrazolin-5-one
• 2,4-dihydro-4-methyl-3H-pyrazol-3-one
• 2-Pyrazolin-5-one,4-methyl
• 4-methyl-1,2-dihydro-pyrazol-3-one
• 4-Methyl-2,4-dihydro-3H-pyrazol-3-one
• 4-methyl-2-pyrazoline-5-one
• 4-Methyl-pyrazolon-5
• 4-Methyl-1,2-dihydro-3H-pyrazol-3-one
• 4-Methyl-2-pyrazolin-5-one,98%
• 4-METHYL-2-PYRAZOLIN-5-ONE 98%
• 4-Methyl-2-pyrazolin-5-one, HPLC 98%
• 2-Pyrazolin-5-one, 4-methyl-
• NSC-147759
• 4-Methyl-2,4-dihydro-3H-pyrazol-3-one #
• NS00051510
• AKOS015916256
• EINECS 236-346-6
• 4-methyl-4,5-dihydro-1H-pyrazol-5-one
• J-800186
• 4-N-2-diEtNmEt-phenol dihydrochloride
• 4-Methyl-2-pyrazolin-5-one, 98%
• A852038
• DTXSID901314730
• NSC 147759
• 3H-Pyrazol-3-one, 2,4-dihydro-4-methyl-
• NSC147759
• AS-64343
• J-640185
• 13315-23-6
• 4-methyl-1H-pyrazol-3-ol

• MDL： MFCD20502898
• Inchi： 1S/C4H6N2O/c1-3-2-5-6-4(3)7/h2-3H,1H3,(H,6,7)
• InChI Key： GWYFIIHULJCWMO-UHFFFAOYSA-N
• SMILES： O=C1C(C=NN1)C

Computed Properties

• Exact Mass: 98.04800
• Monoisotopic Mass: 98.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.2
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.1890 (rough estimate)
• Melting Point: 230-232 °C (dec.) (lit.)
• Boiling Point: 183.6°C (rough estimate)
• Flash Point: 134.2°C
• Refractive Index: 1.4327 (estimate)
• PSA: 41.46000
• LogP: -0.49750
• Solubility: Not available

4-methyl-1H-pyrazol-3-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones